Cas no 1546171-82-7 (6-methyl-1H-indole-4-carboxylic acid)

• Product Name: 6-methyl-1H-indole-4-carboxylic acid
• CAS No: 1546171-82-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD29037436
• CID: 2102601
• PubChem ID: 84013820
• Update Time: 2025-10-22

6-methyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1H-indole-4-carboxylic acid
• PB40851
• MFCD29037436
• 1546171-82-7
• 6 methyl 1h indole 4 carboxylic acid
• AS-53169
• AKOS023769406
• CS-0050171
• SY321740
• WLC17182
• P16155
• 6-Methyl-1H-indole-4-carboxylicacid

• MDL： MFCD29037436
• Inchi： 1S/C10H9NO2/c1-6-4-8(10(12)13)7-2-3-11-9(7)5-6/h2-5,11H,1H3,(H,12,13)
• InChI Key： VKVZQKDFQSFGGL-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=CC2=C1C=CN2)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 6-methyl-1H-indole-4-carboxylic acid

Recent Advances in the Study of 6-Methyl-1H-indole-4-carboxylic Acid (CAS: 1546171-82-7) in Chemical Biology and Pharmaceutical Research

6-Methyl-1H-indole-4-carboxylic acid (CAS: 1546171-82-7) is a structurally unique indole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a methyl group at the 6-position and a carboxylic acid moiety at the 4-position of the indole ring, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active compounds, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery.

One of the most notable advancements in the study of 6-methyl-1H-indole-4-carboxylic acid is its incorporation into the design of small-molecule inhibitors targeting specific enzymes and signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for the development of potent inhibitors of protein kinases involved in cancer progression. The researchers utilized the carboxylic acid group for strategic modifications, enabling the optimization of binding affinity and selectivity. These findings highlight the compound's potential as a valuable tool in targeted therapy development.

In addition to its applications in drug discovery, 6-methyl-1H-indole-4-carboxylic acid has also been investigated for its role in chemical biology probes. A recent study in ACS Chemical Biology (2024) reported the use of this compound as a fluorescent tag for monitoring cellular processes. The indole core's inherent fluorescence properties, combined with the synthetic accessibility of derivatives, make it an attractive candidate for developing new imaging agents. This dual functionality—both as a therapeutic scaffold and a research tool—underscores the compound's versatility in biomedical applications.

The synthetic accessibility of 6-methyl-1H-indole-4-carboxylic acid derivatives has been another area of active research. Recent publications in Organic Letters (2023) and Tetrahedron (2024) have described novel synthetic routes that improve yield and purity while reducing environmental impact. These methodological advances are particularly significant for scaling up production for preclinical and clinical studies. The development of greener synthetic protocols aligns with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

Looking forward, the unique properties of 6-methyl-1H-indole-4-carboxylic acid position it as a promising candidate for further exploration in drug discovery and chemical biology. Current research directions include its potential application in PROTAC (proteolysis targeting chimera) technology and as a fragment in fragment-based drug discovery. The compound's structural features offer multiple points for diversification, making it a valuable asset in the medicinal chemist's toolkit. As research continues to uncover new applications for this versatile molecule, its importance in pharmaceutical development is likely to grow significantly in the coming years.